Cas no 106281-23-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-)
106281-23-6 structure
Product Name:1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
CAS No:106281-23-6
MF:C8H11NO3
MW:169.177842378616
CID:127065
PubChem ID:21792714
Update Time:2025-04-18
1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
- 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,trans-(9CI)
- (3Z,6Z,9Z)-3,6,9-docosatriene
- (3α,7aα)-(+/-)-hexahydro-5-oxo-1H-pyrrolizine-3-carboxylic acid
- 3,6,9-Docosatriene, (Z,Z,Z)-
- ACMC-20m1oc
- AG-B-58704
- CTK3G8123
- 1932309-16-4
- EN300-19650185
- (3S,7AR)-5-oxohexahydro-1H-pyrrolizine-3-carboxylic acid
- (3S,8R)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-3-carboxylic acid
- (3S,7aR)-5-oxo-hexahydro-1H-pyrrolizine-3-carboxylic acid
- 106281-23-6
-
- Inchi: 1S/C8H11NO3/c10-7-4-2-5-1-3-6(8(11)12)9(5)7/h5-6H,1-4H2,(H,11,12)/t5-,6+/m1/s1
- InChI Key: GNNNBNCCYFYIKZ-RITPCOANSA-N
- SMILES: O=C1CC[C@H]2CC[C@@H](C(=O)O)N21
Computed Properties
- Exact Mass: 169.07400
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6A^2
- XLogP3: 0
Experimental Properties
- PSA: 57.61000
- LogP: 0.16230
1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
106281-23-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-) Related Products
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